![molecular formula C16H16O5 B2763055 Methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate CAS No. 1211249-98-7](/img/structure/B2763055.png)
Methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate” is a chemical compound with the CAS Number: 1211249-98-7 and Molecular Formula: C16H16O5 . It has a molecular weight of 288.3 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C16H16O5/c1-9(16(18)19-2)20-11-5-6-14-12(7-11)13(8-17)15(21-14)10-3-4-10/h5-10H,3-4H2,1-2H3 . This code provides a specific string of characters that represent the molecular structure of the compound.It is a solid in its physical form . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the retrieved data.
Scientific Research Applications
Synthesis and Material Applications
Synthetic Methodologies and Chemical Transformations
Research on related compounds, such as methyl 3-cyclopropyl-3-oxopropanoate, highlights the utility of these molecules in synthesizing heterocycles with cyclopropyl substituents, demonstrating the compound's role in organic synthesis and chemical transformations (Pokhodylo, Matiichuk, & Obushak, 2010).
Material Science and High-Performance Materials
In the context of material science, studies have shown the development of novel materials, such as phthalonitrile resins with hyperbranched structures, which are characterized by exceptional thermal and rheological properties, indicating the potential use of related compounds in creating high-temperature resistant and thermal protection materials (Wang et al., 2020).
Biological and Pharmacological Potential
Antitumor Activity and Tubulin Polymerization Inhibition
A significant area of interest is the potential antitumor activity of compounds structurally similar to Methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate. Dihydrobenzofuran lignans, for example, have been evaluated for their antitumor properties, particularly in inhibiting tubulin polymerization, a critical process in cancer cell division. These studies indicate promising anticancer activity, especially against leukemia and breast cancer cell lines, suggesting a pathway for future research into the biological applications of similar compounds (Pieters et al., 1999).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H312, and H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
methyl 2-[(2-cyclopropyl-3-formyl-1-benzofuran-5-yl)oxy]propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O5/c1-9(16(18)19-2)20-11-5-6-14-12(7-11)13(8-17)15(21-14)10-3-4-10/h5-10H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVLXUWAKMOPVDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)OC1=CC2=C(C=C1)OC(=C2C=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.